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Compound of Interest

Compound Name: AMOZ-CHPh-3-O-C-acid

Cat. No.: B12388571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only. The synthesis, handling,

and use of this compound should only be conducted by qualified professionals in a controlled

laboratory setting.

Introduction
AMOZ-CHPh-3-O-C-acid, with the CAS number 1416047-55-6, is a complex organic molecule

containing an oxazolidinone core structure. Oxazolidinones are a significant class of synthetic

compounds, with some members exhibiting potent antibacterial activity. The specific structural

features of AMOZ-CHPh-3-O-C-acid, including the morpholine and phenoxyacetic acid

moieties, suggest potential for unique biological activities and pharmacological properties. This

technical guide provides a summary of the available physicochemical data for this compound.

Physicochemical Properties
Quantitative data for AMOZ-CHPh-3-O-C-acid is limited to computational predictions.

Experimental data such as melting point, boiling point, and solubility are not publicly available

at this time.
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Property Value Source

CAS Number 1416047-55-6

Molecular Formula C₁₇H₂₁N₃O₆ PubChem[1]

Molecular Weight 363.4 g/mol PubChem[1]

IUPAC Name

2-[3-[(E)-[5-(morpholin-4-

ylmethyl)-2-oxo-1,3-oxazolidin-

3-

yl]iminomethyl]phenoxy]acetic

acid

PubChem[1]

Computed XLogP3 -1.5 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
7 PubChem

Rotatable Bond Count 7 PubChem

Exact Mass 363.14303540 PubChem

Monoisotopic Mass 363.14303540 PubChem

Topological Polar Surface Area 101 Å² PubChem

Heavy Atom Count 26 PubChem

Synthesis and Experimental Protocols
Detailed experimental protocols for the specific synthesis of AMOZ-CHPh-3-O-C-acid are not

currently available in the public domain. However, the synthesis of related oxazolidinone

derivatives often involves multi-step reaction sequences.

A generalized synthetic approach for a substituted oxazolidinone might involve the following

conceptual workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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